molecular formula C9H10BrNO2S B6242928 3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione CAS No. 2138124-06-6

3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione

Cat. No. B6242928
CAS RN: 2138124-06-6
M. Wt: 276.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It can include the types of reactions used, the reagents and conditions required, and the yield of the product .


Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods (like DFT) are often used .


Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It can include its reactivity, the types of reactions it can participate in, and the products it can form .


Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, stability, and reactivity .

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level .

Safety and Hazards

This involves detailing the safety precautions that need to be taken while handling the compound, its toxicity, and the risks associated with its use .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione involves the reaction of 3-bromobenzaldehyde with thiosemicarbazide to form 3-(3-bromophenyl)-1,2,4-thiadiazolidine-1,1-dioxide, which is then cyclized with chloroacetic acid to yield the final product.", "Starting Materials": ["3-bromobenzaldehyde", "thiosemicarbazide", "chloroacetic acid"], "Reaction": ["Step 1: React 3-bromobenzaldehyde with thiosemicarbazide in ethanol to form 3-(3-bromophenyl)-1,2,4-thiadiazolidine-1,1-dioxide.", "Step 2: Cyclize 3-(3-bromophenyl)-1,2,4-thiadiazolidine-1,1-dioxide with chloroacetic acid in the presence of sodium hydroxide to yield 3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione."] }

CAS RN

2138124-06-6

Product Name

3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione

Molecular Formula

C9H10BrNO2S

Molecular Weight

276.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.